[(1E)-2-(2,4-dinitrophenyl)cyclohexylidene]amino 2,4-dichlorobenzoate

• IUPAC Name: [(E)-[2-(2,4-dinitrophenyl)cyclohexylidene]amino] 2,4-dichlorobenzoate
• InChI: InChI=1S/C19H15Cl2N3O6/c20-11-5-7-15(16(21)9-11)19(25)30-22-17-4-2-1-3-13(17)14-8-6-12(23(26)27)10-18(14)24(28)29/h5-10,13H,1-4H2/b22-17+
• InChI Key: TZXPHVPJWJTWDZ-OQKWZONESA-N
• Canonical SMILES: C1CCC(=NOC(=O)C2=C(C=C(C=C2)Cl)Cl)C(C1)C3=C(C=C(C=C3)[N+](=O)[O-])[N+](=O)[O-]
• Isomeric SMILES: C1CC/C(=N\OC(=O)C2=C(C=C(C=C2)Cl)Cl)/C(C1)C3=C(C=C(C=C3)[N+](=O)[O-])[N+](=O)[O-]
• Molecular Formula: C19H15Cl2N3O6
• Molecular Weight: 452.2 g/mol

Description

[(1E)-2-(2,4-dinitrophenyl)cyclohexylidene]amino 2,4-dichlorobenzoate, or [(1E)-2-(2,4-DNP)CHDA], is a novel synthetic compound that has been studied in recent years due to its potential applications in scientific research. This compound has been studied for its ability to act as a substrate for enzymes, its biochemical and physiological effects, and its potential uses in lab experiments.

Scientific Research Applications

Fluorescence Quenching Studies

Research has shown that compounds like 2,4-dinitrophenol (DNP), which is structurally similar to [(1E)-2-(2,4-dinitrophenyl)cyclohexylidene]amino 2,4-dichlorobenzoate, possess fluorescence quenching properties. These properties are significant in understanding the toxicity of such compounds. DNP, for instance, has been found to inhibit oxidative phosphorylation and is linked to various health risks, including cataracts and cancer (Dumitraş Huţanu & Pintilie, 2013).

Catalytic Properties in Organic Reactions

DNP has also been identified as an effective co-catalyst in improving the activities and enantioselectivities of primary amine organocatalysts in asymmetric aldol reactions. This suggests potential applications in chemical synthesis and pharmaceuticals (Da et al., 2009).

Effects on Biological Processes

The influence of DNP-related compounds on biological processes has been studied, including the inhibition of DNA replication in HeLa cells by 2,4-dinitrophenol, which suggests potential applications in studying cell biology and genetics (Gautschi et al., 1973).

Spectroscopic Characterization and Synthesis

The spectroscopic characterization and synthesis of dinitrophenyl derivatives have been widely studied, providing insights into the chemical properties and potential applications in material science and chemical engineering (Dubin, 2003).

Environmental Applications

There is also research into the degradation of 2,4-dinitrophenol by photoautotrophic microorganisms, indicating potential environmental applications in wastewater treatment and pollution control (Hirooka et al., 2006).

Safety and Hazards

It is classified as a warning substance (H302, H312, H332) and should be handled with care.